3-chloro-N-(3-pyridinylmethyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-chloro-N-(pyridin-3-ylmethyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H11ClN2OS/c16-13-11-5-1-2-6-12(11)20-14(13)15(19)18-9-10-4-3-7-17-8-10/h1-8H,9H2,(H,18,19)
• InChI Key: FLKPRONUHHJNKH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)NCC3=CN=CC=C3)Cl
• Molecular Formula: C15H11ClN2OS
• Molecular Weight: 302.8 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to 3-chloro-N-(3-pyridinylmethyl)-1-benzothiophene-2-carboxamide involves the reaction of 3-chloro-1-benzothiophene-2-carbonyl chloride with various nucleophiles, including aromatic amines, hydroxylamine hydrochloride, and thiosemicarbazide, to yield various 3-substituted quinazolinones (Naganagowda & Petsom, 2011). Additionally, complex multi-step syntheses involving cyclization, chlorination, oxidation, and amidation steps have been employed to create structurally related compounds (Yang Yun-shang, 2010).

Molecular Structure Analysis

Structural studies have revealed detailed insights into the molecular configuration of related compounds. For instance, the dihedral angles between the thiophene ring and adjacent groups in similar molecules have been characterized, highlighting the compound's planarity and potential for intramolecular interactions (Mukhtar et al., 2012).

Chemical Reactions and Properties

Reactivity studies show that these compounds can undergo various functionalization reactions, leading to a broad array of derivatives. The presence of active functional groups, such as the carboxamide moiety, enables reactions with nitrogen nucleophiles, highlighting the compound's versatility in chemical synthesis (Ried et al., 1980).

Physical Properties Analysis

Physical properties such as solubility, melting points, and crystal structure have been extensively studied. The crystalline structure, for instance, is stabilized by hydrogen bonding and π-π interactions, which are critical for understanding the compound's behavior in different solvents and conditions (Abbasi et al., 2011).

Chemical Properties Analysis

The chemical properties of 3-chloro-N-(3-pyridinylmethyl)-1-benzothiophene-2-carboxamide derivatives, including reactivity, stability, and interaction with biological molecules, have been explored. These studies offer insights into the compound's potential applications in medicinal chemistry and materials science. The ability to form diverse derivatives through reactions with various nucleophiles showcases its chemical versatility and potential for generating novel compounds with specific properties (G. Naganagowda et al., 2014).

Safety and Hazards

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